![molecular formula C14H15N3O2S B2656262 (Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one CAS No. 941897-42-3](/img/structure/B2656262.png)
(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of thiazole derivatives, which have shown promising results in various biological activities.
Scientific Research Applications
Synthesis and Characterization
- Synthetic Pathways and Structural Analysis : A study demonstrated the synthesis and characterization of novel derivatives related to "(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one". These compounds were synthesized to explore their potential as dual antihypertensive agents, showcasing the importance of structural analysis in the development of therapeutic agents Marvanová et al., 2016.
Antimicrobial and Antifungal Activity
- Antimicrobial Properties : Research has highlighted the antimicrobial efficacy of synthesized compounds, indicating significant activity against a range of bacterial and fungal strains. This underscores the potential of these compounds in addressing microbial resistance Suresh et al., 2016.
Antioxidant Activity
- Antioxidant Potential : Another study focused on the antioxidant properties of piperazine derivatives, including the evaluation of their capacity to inhibit lipid peroxidation. The presence of a hydroxyl group was deemed essential for these antioxidant properties, guiding the design of potential antioxidant therapies Andonova et al., 2014.
Antiviral Agents
- Inhibition of Virus Replication : Thiazolides, closely related to the core structure of interest, have been evaluated for their ability to inhibit hepatitis B virus replication. This highlights the broader potential of thiazole derivatives in viral inhibition and the development of antiviral drugs Stachulski et al., 2011.
Anticancer Activity
- Cytotoxic Activities : The synthesis and evaluation of novel derivatives have been conducted with a focus on their cytotoxic activities against various cancer cell lines. This research suggests the potential of these compounds in the development of anticancer therapies, demonstrating specific efficacy in inhibiting cell growth Ding et al., 2012.
properties
IUPAC Name |
(5Z)-5-[(3-hydroxyphenyl)methylidene]-2-piperazin-1-yl-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c18-11-3-1-2-10(8-11)9-12-13(19)16-14(20-12)17-6-4-15-5-7-17/h1-3,8-9,15,18H,4-7H2/b12-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBXYVWGDXHNOC-XFXZXTDPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC(=O)C(=CC3=CC(=CC=C3)O)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1)C2=NC(=O)/C(=C/C3=CC(=CC=C3)O)/S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.